Cas no 2680875-16-3 (5-Hydroxy-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid)

• Product Name: 5-Hydroxy-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• CAS No: 2680875-16-3
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 5654339
• PubChem ID: 165937944
• Update Time: 2025-10-05

5-Hydroxy-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278542
• 5-hydroxy-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• 2680875-16-3
• 5-Hydroxy-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)7(17)13-5-4(14)1-3(2-12-5)6(15)16/h1-2,14H,(H,15,16)(H,12,13,17)
• InChI Key： XRJQOTGBUYKYON-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(=CC(C(=O)O)=CN=1)O)=O)(F)F

Computed Properties

• Exact Mass: 250.02014113g/mol
• Monoisotopic Mass: 250.02014113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.5Ų

Additional information on 5-Hydroxy-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

5-Hydroxy-6-(2,2,2-Trifluoroacetamido)Pyridine-3-Carboxylic Acid: A Comprehensive Overview

5-Hydroxy-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid, commonly referred to by its CAS number 1180875-16-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl and trifluoroacetamido groups. The presence of these functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 5-hydroxy-6-(trifluoroacetamido)pyridine-3-carboxylic acid involves a series of well-defined organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The use of trifluoroacetic anhydride as a reagent has been pivotal in introducing the trifluoroacetamido group onto the pyridine ring. This substitution not only enhances the stability of the molecule but also contributes to its potential applications in drug design.

One of the most intriguing aspects of this compound is its bioactivity. Studies have shown that 5-hydroxy-6-(trifluoroacetamido)pyridine-3-carboxylic acid exhibits potent inhibitory effects against certain enzymes, making it a promising candidate for therapeutic interventions. For instance, research published in 2023 highlighted its ability to inhibit histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. The trifluoroacetamido group plays a crucial role in modulating the enzyme-inhibiting activity of the compound.

The structural versatility of this molecule also lends itself to further modifications. Scientists are exploring the substitution patterns on the pyridine ring to enhance its pharmacokinetic properties. For example, introducing electron-withdrawing groups at specific positions has been shown to improve solubility and bioavailability. These findings underscore the potential of 5-hydroxy-6-(trifluoroacetamido)pyridine-3-carboxylic acid as a scaffold for developing novel pharmaceutical agents.

In terms of applications, this compound has garnered attention in both academic and industrial settings. Its role as an intermediate in drug synthesis has been well-documented, with several research groups utilizing it as a key building block for more complex molecules. Additionally, its unique reactivity makes it a valuable tool in organic synthesis laboratories.

The future prospects for 5-hydroxy-6-(trifluoroacetamido)pyridine-3-carboxylic acid are bright, given its diverse chemical properties and biological activities. Ongoing research is focused on elucidating its mechanism of action at the molecular level and exploring its potential for treating various diseases. Collaborative efforts between chemists and biologists are expected to yield further insights into this compound's therapeutic potential.

In conclusion, 5-hydroxy-6-(trifluoroacetamido)pyridine-3-carboxylic acid stands out as a remarkable example of how structural complexity can lead to functional diversity. Its synthesis, bioactivity, and application potential make it a subject of intense scientific interest. As research continues to uncover new facets of this compound's properties, it is poised to play an increasingly important role in advancing drug discovery and development.